1-(2-fluoro-4-methylphenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid

• IUPAC Name: 1-(2-fluoro-4-methylphenyl)-5-(methoxymethyl)triazole-4-carboxylic acid
• InChI: InChI=1S/C12H12FN3O3/c1-7-3-4-9(8(13)5-7)16-10(6-19-2)11(12(17)18)14-15-16/h3-5H,6H2,1-2H3,(H,17,18)
• InChI Key: LOEHHCVNPHNHMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=C(N=N2)C(=O)O)COC)F
• Molecular Formula: C12H12FN3O3
• Molecular Weight: 265.24 g/mol

Description

1-(2-fluoro-4-methylphenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid is a useful research compound. Its molecular formula is C12H12FN3O3 and its molecular weight is 265.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The compound has been synthesized and structurally analyzed, contributing to our understanding of its chemical characteristics. For instance, Xu Liang explored the synthesis and crystal structure of a closely related compound, emphasizing the significance of such structures in chemical research (Xu Liang, 2009).

Biological Activity and Antimicrobial Applications

• A 2018 study by A. Nagaraj et al. on triazole analogues indicated significant antibacterial activity against various human pathogenic bacteria, suggesting potential medical applications (A. Nagaraj, S. Srinivas, G. N. Rao, 2018).
• O. V. Shtabova et al. investigated the synthesis and properties of similar triazole compounds, noting their conversion into acid chlorides and substituted amides, which could have implications for pharmaceutical development (O. V. Shtabova, S. Shaposhnikov, S. F. Mel’nikova, I. V. Tselinskii, C. Nather, T. Traulsen, W. Friedrichsen, 2005).

Pharmaceutical Research

• L. Perekhoda's research into a substance similar to the compound revealed pronounced anticonvulsant activity, demonstrating the compound's potential in drug development (L. Perekhoda, 2015).
• Research by Muhammad Naeem Ahmed et al. on triazole derivatives with α-ketoester functionality found that these compounds form self-assembled dimers, which could be relevant in material science and pharmacology (Muhammad Naeem Ahmed, K. A. Yasin, Shahid Aziz, Saba Khan, M. Tahir, Diego M. Gil, A. Frontera, 2020).

Chemical Synthesis and Applications

• B. Fulloon and C. Wentrup's work on fluoroquinolones, employing derivatives of the compound, highlights its utility in synthesizing complex chemical structures (B. Fulloon, C. Wentrup, 2009).
• V. Vo demonstrated the synthesis of 1,5-disubstituted 1,2,3-triazoles, which is crucial for the development of new chemical entities with potential industrial applications (V. Vo, 2020).

Additional Research Applications

• C. Ciocoiu et al. found that triazole analogues exhibit potent agonist activities, indicating the compound's relevance in biological and pharmacological studies (C. Ciocoiu, N. Nikolić, Huyen Hoa Nguyen, G. H. Thoresen, A. Aasen, T. Hansen, 2010).
• Research on fluorophore derivatives like 6-methoxy-4-quinolone suggests potential applications of such compounds in biomedical analysis and imaging (Junzo Hirano, K. Hamase, H. Fukuda, T. Tomita, K. Zaitsu, 2004).